Cas no 119778-64-2 (2-Cyclopropyl-quinoline-4-carboxylic acid)

• Product Name: 2-Cyclopropyl-quinoline-4-carboxylic acid
• CAS No: 119778-64-2
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD00178252
• CID: 204740
• PubChem ID: 275785
• Update Time: 2025-05-23

2-Cyclopropyl-quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropylquinoline-4-carboxylic acid
• 2-Cyclopropyl-4-quinolinecarboxylic acid
• 2-CYCLOPROPYL-QUINOLINE-4-CARBOXYLIC ACID
• 4-Quinolinecarboxylicacid, 2-cyclopropyl-
• 2-Cyclopropyl-4-carboxyquinoline
• 2-Cyclopropyl-chinolin-4-carbonsaeure
• 4-Quinolinecarboxylicacid,2-cyclopropyl
• 2-cyclopropylcinchoninic acid
• 2-cyclopropylquinoline-4-carboxylic acid(SALTDATA: 0.5H2O)
• MFCD00178252
• DTXSID80298387
• Cambridge id 5244242
• SY143598
• EN300-12106
• {[5-(CYCLOHEXYLAMINO)-1,3,4-THIADIAZOL-2-YL]THIO}ACETICACID
• BDBM35454
• HYOFXKNWXLKLSH-UHFFFAOYSA-N
• HMS3332E18
• SR-01000404003
• 2-Cyclopropyl-4-quinolinecarboxylic acid, AldrichCPR
• EU-0068608
• FT-0642923
• SMR000209014
• 4-Quinolinecarboxylicacid,2-cyclopropyl-
• VS-02024
• AKOS000264393
• 4-Quinolinecarboxylic acid, 2-cyclopropyl-
• CS-0308464
• AB00076498-01
• Z57476698
• cid_275785
• HMS2197B09
• NSC122820
• CC-PMLSC-DMA-P121
• SDCCGMLS-0091827.P001
• MLS000714386
• SR-01000404003-1
• NCGC00142277-01
• CBDivE_014190
• 119778-64-2
• MLS000889038
• CHEMBL1324153
• F83606
• SB68748
• NSC-122820
• SCHEMBL1897875
• DB-041498
• ALBB-000152
• BBL009155
• AN-512/13208094
• STK090528
• 2-Cyclopropyl-quinoline-4-carboxylic acid

• MDL： MFCD00178252
• Inchi： 1S/C13H11NO2/c15-13(16)10-7-12(8-5-6-8)14-11-4-2-1-3-9(10)11/h1-4,7-8H,5-6H2,(H,15,16)
• InChI Key： HYOFXKNWXLKLSH-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2N=C(C=1)C1CC1)=O

Computed Properties

• Exact Mass: 213.07900
• Monoisotopic Mass: 213.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 2.3

Experimental Properties

• Color/Form: NA
• Density: 1.355
• Melting Point: 208-210 °C
• Boiling Point: 400.1°Cat760mmHg
• Flash Point: 195.8°C
• PSA: 50.19000
• LogP: 2.81040

2-Cyclopropyl-quinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 2-Cyclopropyl-quinoline-4-carboxylic acid

2-Cyclopropyl-Quinoline-4-Carboxylic Acid: A Comprehensive Overview

2-Cyclopropyl-Quinoline-4-Carboxylic Acid (CAS No. 119778-64-2) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its quinoline backbone with a cyclopropyl substituent at the 2-position and a carboxylic acid group at the 4-position, exhibits intriguing properties that make it a valuable subject for research and potential applications in drug development.

The quinoline moiety, a heterocyclic aromatic system, is a common structural element in many bioactive compounds. The addition of the cyclopropyl group introduces strain and rigidity into the molecule, potentially enhancing its interactions with biological targets. Recent studies have explored the synthesis and biological activity of this compound, shedding light on its potential as a lead molecule for therapeutic agents.

One of the most notable aspects of 2-Cyclopropyl-Quinoline-4-Carboxylic Acid is its antimicrobial activity. Research conducted in 2023 demonstrated that this compound exhibits potent inhibitory effects against various bacterial strains, including multi-drug resistant pathogens. This finding underscores its potential as a novel antibiotic candidate in an era where antibiotic resistance is a growing global concern.

In addition to its antimicrobial properties, this compound has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that 2-Cyclopropyl-Quinoline-4-Carboxylic Acid can modulate inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease. The mechanism of action involves inhibition of key enzymes and signaling molecules associated with inflammation.

The synthesis of 2-Cyclopropyl-Quinoline-4-Carboxylic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are crucial for studying its stereochemical effects on biological activity.

From an analytical standpoint, the characterization of this compound has been enhanced by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and stability, ensuring accurate identification and quality control in research settings.

Looking ahead, the development of 2-Cyclopropyl-Quinoline-4-Carboxylic Acid into clinical applications will depend on further studies to evaluate its safety, pharmacokinetics, and efficacy in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive progress in this area.

In conclusion, 2-Cyclopropyl-Quinoline-4-Carboxylic Acid (CAS No. 119778-64-2) represents a compelling example of how structural modifications can enhance the bioactivity of existing frameworks. With its diverse range of applications and promising therapeutic potential, this compound continues to be a focal point for scientific exploration.